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Compound of Interest

Compound Name: Atx II

Cat. No.: B3026492 Get Quote

Atx II Technical Support Center
This guide provides researchers, scientists, and drug development professionals with

comprehensive information for the quality control, purity assessment, and experimental

troubleshooting of Anemonia viridis Toxin II (Atx II).

Frequently Asked Questions (FAQs)
1. General Information

Q: What is Atx II?

A: Atx II is a potent neurotoxin originally isolated from the venom of the sea anemone

Anemonia sulcata (also known as Anemonia viridis).[1][2][3] It is a 47-amino acid peptide

that modulates the gating kinetics of voltage-gated sodium channels (NaV) by delaying

their inactivation, which prolongs the action potential in excitable membranes.[1][4]

Q: What is the primary mechanism of action for Atx II?

A: Atx II binds to site 3 on the alpha-subunit of voltage-gated sodium channels, affecting

the movement of the domain IV voltage-sensor.[5] This interaction slows the

conformational changes required for the channel to inactivate, leading to a persistent or

"late" inward sodium current.[1][5]

Q: What are the common applications of Atx II in research?
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A: Atx II is widely used as a pharmacological tool to study the function and kinetics of

various NaV channel subtypes.[4] It is a powerful activator for both TTX-sensitive and

TTX-insensitive sodium channels.[4] In drug development, particularly in cardiac safety

studies, it is used to induce a late NaV1.5 sodium current to test whether drug candidates

have an inhibitory effect on this pro-arrhythmic current.[5]

2. Handling and Storage

Q: How is Atx II supplied and how should it be stored?

A: Atx II is typically supplied as a lyophilized powder.[4] It is shipped on dry ice and should

be stored at –20°C upon arrival.[4]

Q: What is the shelf life of Atx II?

A: The lyophilized product has a shelf life of approximately two years when stored at –

20°C.[4] Once reconstituted, the solution is stable for at least three months if stored in

working aliquots at –20°C.[4]

Q: How do I reconstitute Atx II?

A: Reconstitute the lyophilized powder with distilled water or a suitable aqueous buffer.[4]

For example, dissolving 50 µg of Atx II in 1.01 mL of buffer will result in a 10 µM stock

solution.[4] Some suppliers also note solubility in DMSO.[6] It is crucial to consult the

product-specific datasheet for precise instructions.

Atx II Specifications
The following table summarizes the key quantitative data and specifications for Atx II.
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Property Value Reference

Source
Anemonia sulcata / Anemonia

viridis
[1]

Molecular Formula C₂₁₃H₃₂₉N₆₃O₆₁S₆ [1]

Molecular Mass ~4940.7 Da [1][5]

Amino Acid Count 47 [1][4]

Amino Acid Sequence

GVPCLCDSDGPSVRGNTLSG

IIWLAGCPSGWHNCKKHGPTI

GWCCKQ

[1]

Disulfide Bridges 3 [1][5]

Purity (Typical) ≥98% [4]

Effective Concentration 10–100 nM [4]

EC₅₀ (NaV1.1/1.2) ~7 nM [1]

IC₅₀ (hH1 - NaV1.5) ~11 nM [7]

IC₅₀ (rSkM1 - NaV1.4) ~51 nM [7]

Quality Control and Purity Assessment
Ensuring the purity and integrity of Atx II is critical for reproducible experimental results. The

following are standard methodologies for assessing the quality of your toxin sample.

Experimental Workflow for Atx II Quality Control
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Atx II Quality Control Workflow

Lyophilized Atx II Sample

Reconstitute in
Aqueous Buffer

Purity Check:
RP-HPLC

Aliquot 1

Identity Confirmation:
Mass Spectrometry

Aliquot 2

Integrity Check:
SDS-PAGE

Aliquot 3

Quantify Concentration
(e.g., UV-Vis at 280 nm)

Functional Assay
(e.g., Electrophysiology)

Sample Passes QC

Activity Confirmed

Sample Fails QC
(Contact Supplier)

No/Low Activity
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Troubleshooting: Low or No Atx II Activity

Problem:
No/Low Toxin Activity

Was lyophilized toxin
stored at -20°C?

Was stock solution
stored correctly

(-20°C, aliquoted)?

Yes

Toxin may be degraded.
Use a fresh vial.

No

Is the final working
concentration correct

(e.g., 10-100 nM)?

Yes No

Are the target cells/
channels sensitive to Atx II?

Yes

Verify concentration.
Perform QC checks.

No

Is the experimental
protocol/buffer correct?

Yes

Confirm channel expression
and subtype.

No/Unsure

Review buffer composition,
pH, and application method.

No

If all checks pass,
perform full QC on toxin

(HPLC, MS).

Yes

Activity should be preserved.
Proceed to next check.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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